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Compound of Interest

Compound Name: Ogerin analogue 1

Cat. No.: B12042187 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of novel chemical entities are paramount to ensuring laboratory safety and environmental

protection. Ogerin analogue 1, a compound of interest in contemporary research, requires

meticulous disposal procedures due to its chemical nature. This guide provides essential, step-

by-step instructions for the safe disposal of Ogerin analogue 1, aligned with standard

laboratory safety protocols.

Chemical and Safety Data Summary
A thorough understanding of the chemical properties of Ogerin analogue 1 is the first step

toward safe handling and disposal. While specific data for "analogue 1" is not publicly available,

information from its parent compound, Ogerin, and the provided Material Safety Data Sheet

(MSDS) for a similar analogue offers critical guidance.
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Parameter Data Reference

Product Name Ogerin analogue 1 [1]

CAS Number 1125453-08-8 [1]

Identified Uses
Laboratory chemicals,

manufacture of substances
[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidising/reducing agents
[1]

Hazardous Decomposition

Products

May decompose and emit toxic

fumes under fire conditions.
[1]

Storage
Keep container tightly sealed

in a cool, well-ventilated area.
[1]

Procedural Guidance for Disposal
The disposal of Ogerin analogue 1 should be approached with the same rigor as any other

laboratory chemical. The following protocol is a synthesis of best practices derived from safety

data sheets and general chemical waste guidelines.

Experimental Protocol: Waste Handling and Disposal

1. Pre-Disposal Safety & Handling:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a laboratory coat when handling Ogerin analogue 1.[2]

Ventilation: Conduct all transfers and handling of the compound within a certified chemical

fume hood to prevent inhalation of any potential dust or aerosols.

Avoid Contamination: Prevent contact with skin and eyes. After handling, wash hands and

skin thoroughly.[1] Do not eat, drink, or smoke in the laboratory area.[1]

2. Waste Segregation and Collection:

Solid Waste:
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Collect waste Ogerin analogue 1 solid, contaminated personal protective equipment

(e.g., gloves, weighing paper), and other contaminated labware (e.g., pipette tips, vials) in

a dedicated, clearly labeled hazardous waste container.

The container should be made of a compatible material, be securely sealed, and labeled

with "Hazardous Waste" and the chemical name "Ogerin analogue 1".

Liquid Waste (Solutions):

If Ogerin analogue 1 is in a solvent, collect the solution in a separate, compatible, and

clearly labeled hazardous waste container.

Do not mix with other incompatible waste streams.[1] Specifically, avoid mixing with strong

acids, alkalis, or strong oxidizing/reducing agents.[1]

Indicate the solvent and approximate concentration of Ogerin analogue 1 on the waste

label.

3. Final Disposal:

Licensed Disposal Company: Arrange for the disposal of the hazardous waste container

through a licensed and approved waste disposal company.[2] Do not attempt to dispose of

this chemical down the drain or in the regular trash.

Regulatory Compliance: Ensure that all disposal procedures comply with local, state, and

federal environmental regulations.

Visualizing the Disposal Workflow
To further clarify the procedural steps for safe disposal, the following workflow diagram

illustrates the key stages from handling to final disposition.
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General Laboratory Chemical Waste Disposal Workflow
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Ogerin and its analogues are known to interact with G protein-coupled receptors (GPCRs),

specifically as positive allosteric modulators of GPR68.[3][4] The diagram below illustrates a

simplified, conceptual signaling pathway that may be modulated by such compounds.
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Conceptual GPR68 Signaling Pathway
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Conceptual GPR68 Signaling Pathway
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By adhering to these guidelines, laboratory professionals can mitigate risks, ensure a safe

working environment, and maintain regulatory compliance when working with and disposing of

Ogerin analogue 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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